![molecular formula C13H17N3O2 B5667197 3-methoxy-1-[3-(2-methyl-1H-imidazol-1-yl)propyl]pyridin-2(1H)-one](/img/structure/B5667197.png)
3-methoxy-1-[3-(2-methyl-1H-imidazol-1-yl)propyl]pyridin-2(1H)-one
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves complex organic reactions, including ring-opening followed by ring closure reactions, and the use of various catalysts and conditions to achieve the desired structures. For example, Halim and Ibrahim (2022) detailed the synthesis of a novel compound through reactions involving 4-methoxy-5-oxo-5H-furo[3,2-g]chromene-6-carbonitrile and 5-amino-3-methyl-1H-pyrazole, using DFT calculations to confirm stability and reactivity (Halim & Ibrahim, 2022).
Molecular Structure Analysis
Structural analysis of these compounds is often performed using spectroscopic methods and theoretical calculations. Dhanalakshmi et al. (2018) conducted a crystal structure and Hirshfeld surface analysis of two imidazo[1,2-a]pyridine derivatives, providing detailed insights into the molecular structure and intermolecular interactions (Dhanalakshmi et al., 2018).
Chemical Reactions and Properties
Research on similar compounds includes studies on their reactions with other chemical entities and the resulting properties. For instance, the work by Lee and Park (2015) on the room-temperature synthesis of 3-aryl imidazo[1,2-a]pyridines via iodo-hemiaminal intermediates highlights the reactivity and potential chemical transformations of these molecules (Lee & Park, 2015).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting points, and crystal structures, are crucial for understanding their behavior in different environments and applications. Gumus et al. (2018) provided experimental and theoretical studies on the molecular structure of a related compound, including vibrational frequencies and molecular electrostatic potential maps, to analyze its physical properties (Gumus et al., 2018).
Chemical Properties Analysis
Chemical properties, including reactivity, stability, and interactions with other molecules, are fundamental for predicting the behavior of these compounds in various chemical processes. The study by Cao et al. (2014) on a novel three-component reaction for the construction of imidazo[1,2-a]pyridines exemplifies the exploration of chemical properties through synthetic chemistry (Cao et al., 2014).
properties
IUPAC Name |
3-methoxy-1-[3-(2-methylimidazol-1-yl)propyl]pyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O2/c1-11-14-6-10-15(11)8-4-9-16-7-3-5-12(18-2)13(16)17/h3,5-7,10H,4,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVXZPYQCFSMRKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1CCCN2C=CC=C(C2=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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